Cas no 17537-31-4 (Acetophenone-d3)

Acetophenone-d3 structure
Acetophenone-d3 structure
Product Name:Acetophenone-d3
CAS No:17537-31-4
MF:C8H8O
MW:123.167007446289
MDL:MFCD00064445
CID:215669
PubChem ID:140244
Update Time:2025-04-19

Acetophenone-d3 Chemical and Physical Properties

Names and Identifiers

    • Ethanone-2,2,2-d3, 1-phenyl-
    • ACETOPHENONE, [METHYL-D3]
    • 318019_ALDRICH
    • AC1L3GJA
    • Acetophenone-
    • Acetophenone-(methyl-d3)
    • Acetophenone-methyl-d3
    • acetophenone-ss,ss,ss-d3
    • A-d3
    • DE160
    • ACETO-D3-PHENO
    • ACETO-D3-PHENONE
    • 2-(2H3)Acetylbenzene
    • Acetophenone-β,β,β-d3
    • [α,α,α-2H3]Acetophenone
    • ACETOPHENONE-D3 (METHYL-D3)
    • Acetophenone-d3, 98 atoM%D
    • Aceto-d3-phenone ,98 atom % D
    • Aceto-D3-phenone >98.0 Atom % D
    • (2,2,2,-2H3)ACETOPHENONE
    • Acetophenone-.alpha.,.alpha.,.alpha.-d3
    • Acetophenone-alpha,alpha,alpha-d3
    • trideuteroacetophenone
    • Acetophenone-beta,beta,beta-d3
    • J-011109
    • Q63409351
    • Aceto-d3 phenone
    • acetophenone-d3
    • SCHEMBL17749903
    • Acetophenone-beta,beta,beta-d3, 99 atom % D
    • CS-0567637
    • DTXSID70169976
    • Acetophenone- beta , beta , beta -d3
    • D98465
    • 2,2,2-trideuterio-1-phenylethanone
    • MFCD00064445
    • Ethanone-2,2,2-d3,1-phenyl-
    • HY-Y0989S4
    • 17537-31-4
    • 1-phenyl(?H?)ethan-1-one
    • 2,2,2-trideuterio-1-phenyl-ethanone
    • Acetophenone-d3
    • MDL: MFCD00064445
    • Inchi: 1S/C8H8O/c1-7(9)8-5-3-2-4-6-8/h2-6H,1H3/i1D3
    • InChI Key: KWOLFJPFCHCOCG-FIBGUPNXSA-N
    • SMILES: O=C(C([2H])([2H])[2H])C1C=CC=CC=1

Computed Properties

  • Exact Mass: 126.09516
  • Monoisotopic Mass: 123.076
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.055 g/mL at 25 °C
  • Melting Point: 19-20 °C(lit.)
  • Boiling Point: 202 °C(lit.)
  • Flash Point: 180 °F
  • Refractive Index: n20/D 1.5329(lit.)
  • PSA: 17.07
  • LogP: 1.88920
  • Solubility: Not determined
  • Sensitiveness: Hygroscopic
  • Vapor Pressure: No data available

Acetophenone-d3 Security Information

Acetophenone-d3 Pricemore >>

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